Unveiling the Molecular Architecture: A Technical Guide to the Structure Elucidation of 2-(furan-2-yl)-2,3-dihydroquinazolin-4(1H)-one
Unveiling the Molecular Architecture: A Technical Guide to the Structure Elucidation of 2-(furan-2-yl)-2,3-dihydroquinazolin-4(1H)-one
Abstract
This technical guide provides a comprehensive, multi-faceted approach to the definitive structure elucidation of the novel heterocyclic compound, 2-(furan-2-yl)-2,3-dihydroquinazolin-4(1H)-one. Designed for researchers, medicinal chemists, and analytical scientists, this document moves beyond a simple recitation of data. It establishes a logical and self-validating workflow, grounded in the principles of modern analytical chemistry. We will explore the synergistic application of mass spectrometry, infrared and multinuclear magnetic resonance spectroscopy, and conclude with a discussion on the utility of advanced 2D NMR techniques and single-crystal X-ray crystallography for unambiguous structural confirmation. Each section details not only the experimental protocol but also the expert-level interpretation of the resulting data, providing a robust framework for the characterization of this and related quinazolinone scaffolds.
Introduction and Synthetic Strategy
The 2,3-dihydroquinazolin-4(1H)-one core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities.[1][2] The introduction of a furan moiety at the 2-position presents an interesting modification, potentially modulating the compound's pharmacological profile. The definitive confirmation of the molecular structure is the foundational step upon which all subsequent drug development efforts are built.
The most common and efficient synthesis of this class of compounds involves a one-pot condensation reaction between anthranilamide and an appropriate aldehyde, in this case, furan-2-carbaldehyde.[3] This reaction is often catalyzed by an acid and proceeds through the formation of a Schiff base intermediate, which then undergoes intramolecular cyclization to yield the desired 2,3-dihydroquinazolin-4(1H)-one.[2]
General Synthesis Protocol
A robust and frequently cited method for the synthesis of the title compound is as follows:
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To a solution of anthranilamide (1.0 mmol) in a suitable solvent such as ethanol or water (10 mL), add furan-2-carbaldehyde (1.1 mmol).
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Introduce a catalytic amount of an acid, such as p-toluenesulfonic acid or a few drops of glacial acetic acid.[3]
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The reaction mixture is then stirred at room temperature or gently heated (e.g., to 60°C) for a period of 2-6 hours.[3]
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Reaction progress is monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.
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Upon completion, the reaction mixture is cooled, and the resulting precipitate is collected by filtration.
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The crude product is washed with a cold solvent (e.g., ethanol or water) and dried.
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Further purification can be achieved by recrystallization from a suitable solvent like ethanol to afford the pure 2-(furan-2-yl)-2,3-dihydroquinazolin-4(1H)-one as a solid.
This straightforward synthesis provides the necessary material for the subsequent in-depth structural analysis.
The Analytical Workflow: A Multi-Technique Approach
The elucidation of a novel structure is akin to solving a puzzle, where each piece of analytical data provides a unique clue. A linear, multi-technique approach ensures that each finding corroborates the last, building a self-validating and irrefutable structural assignment.
Caption: Overall workflow for the structure elucidation of the target compound.
Mass Spectrometry: Determining the Molecular Blueprint
Mass spectrometry is the first port of call in structural analysis, providing two fundamental pieces of information: the molecular weight and, with high-resolution instruments, the molecular formula.
Experimental Protocol (ESI-MS)
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Sample Preparation: Prepare a dilute solution of the purified compound (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.
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Instrumentation: Utilize an Electrospray Ionization (ESI) mass spectrometer, often coupled with a time-of-flight (TOF) or Orbitrap mass analyzer for high-resolution mass measurement.
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Analysis Mode: Acquire the spectrum in positive ion mode, as the nitrogen atoms in the quinazolinone ring are readily protonated.
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Data Acquisition: Scan a mass range appropriate for the expected molecular weight (e.g., m/z 100-500). The expected monoisotopic mass for C₁₂H₁₀N₂O₂ is 214.0742 g/mol .
Data Interpretation
The primary goal is to identify the protonated molecular ion, [M+H]⁺. For 2-(furan-2-yl)-2,3-dihydroquinazolin-4(1H)-one, this would appear at an m/z of approximately 215.0815. High-resolution mass spectrometry (HRMS) would confirm the elemental composition as C₁₂H₁₁N₂O₂⁺, providing a high degree of confidence in the molecular formula.
Fragmentation Pathway Analysis
Electron Impact (EI) or Collision-Induced Dissociation (CID) tandem mass spectrometry (MS/MS) can reveal characteristic fragmentation patterns that support the proposed structure. The 2,3-dihydroquinazolin-4(1H)-one scaffold is susceptible to specific bond cleavages. A key fragmentation is the Retro-Diels-Alder (RDA) reaction within the dihydropyrimidine ring, which is a common pathway for six-membered unsaturated cyclic compounds.[4]
Caption: Proposed key fragmentation pathways in EI-MS.
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Loss of the Furan Moiety: A prominent fragmentation would be the cleavage of the C2-substituent, leading to a fragment corresponding to the protonated quinazolinone core (m/z 147) and a furanyl radical. Alternatively, the furan moiety itself could be observed as a cation at m/z 67.
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Retro-Diels-Alder (RDA) Fragmentation: The dihydroquinazolinone ring can undergo a characteristic RDA fragmentation, leading to the expulsion of furan-2-carbaldehyde and the formation of a radical cation at m/z 118.[4]
Infrared Spectroscopy: Identifying Functional Groups
Infrared (IR) spectroscopy is a rapid and effective method for identifying the key functional groups present in a molecule, providing crucial evidence for the quinazolinone skeleton.
Experimental Protocol (ATR-FTIR)
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Sample Preparation: A small amount of the solid, purified compound is placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.
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Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A background spectrum of the clean ATR crystal is recorded first.
Data Interpretation
The IR spectrum provides a "fingerprint" of the molecule's vibrational modes. For 2-(furan-2-yl)-2,3-dihydroquinazolin-4(1H)-one, the following characteristic absorption bands are expected:
| Wavenumber (cm⁻¹) | Vibration Type | Functional Group | Reference |
| 3300 - 3100 | N-H Stretch | Amine and Amide (N1-H, N3-H) | |
| ~1676 | C=O Stretch (Amide I) | Lactam (Quinazolinone) | |
| 1610 - 1580 | C=C Stretch | Aromatic Rings | |
| ~1500 | N-H Bend (Amide II) | Amide | |
| 1250 - 1020 | C-O Stretch | Furan Ring |
The presence of strong N-H stretching bands and a prominent carbonyl absorption around 1676 cm⁻¹ are highly indicative of the 2,3-dihydroquinazolin-4(1H)-one core.
Nuclear Magnetic Resonance Spectroscopy: Mapping the Core Structure
Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. A combination of ¹H, ¹³C, and 2D NMR experiments allows for the complete and unambiguous assignment of all atoms in the structure.
Experimental Protocol (¹H and ¹³C NMR)
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Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. Tetramethylsilane (TMS) is typically used as an internal standard (0 ppm).
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Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.
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Data Acquisition:
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For ¹H NMR, acquire a standard one-pulse experiment.
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For ¹³C NMR, acquire a proton-decoupled experiment to obtain singlets for each unique carbon. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can also be run to differentiate between CH, CH₂, and CH₃ groups.
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Data Interpretation: ¹H NMR Spectrum
The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment | Rationale |
| ~8.30 | s | 1H | N3-H | Amide proton, often broad due to quadrupole broadening and exchange. |
| ~7.60 | dd | 1H | H-5 | Aromatic proton ortho to the carbonyl group, deshielded. |
| ~7.50 | m | 1H | Furan H | Aromatic proton of the furan ring. |
| ~7.25 | m | 1H | H-7 | Aromatic proton of the quinazolinone ring. |
| ~6.80 | d | 1H | H-8 | Aromatic proton ortho to the N1-H group, shielded. |
| ~6.70 | t | 1H | H-6 | Aromatic proton of the quinazolinone ring. |
| ~6.55 | s | 1H | N1-H | Amine proton, often broad. |
| ~6.40 | m | 2H | Furan H | Remaining two aromatic protons of the furan ring. |
| ~5.80 | s | 1H | H-2 | Methine proton at the chiral center, a singlet due to lack of adjacent protons. Deshielded by N and O. |
Data Interpretation: ¹³C NMR Spectrum
The ¹³C NMR spectrum reveals the number of unique carbon atoms in the molecule.
| Chemical Shift (δ, ppm) | Assignment | Rationale |
| ~164.0 | C-4 | Carbonyl carbon of the amide, highly deshielded. |
| ~152.0 | C-2' | Carbon of the furan ring attached to the quinazolinone core. |
| ~148.0 | C-8a | Quaternary carbon of the quinazolinone ring adjacent to N1. |
| ~143.0 | C-5' | Furan carbon. |
| ~134.0 | C-7 | Aromatic CH carbon of the quinazolinone ring. |
| ~128.0 | C-5 | Aromatic CH carbon of the quinazolinone ring. |
| ~118.0 | C-6 | Aromatic CH carbon of the quinazolinone ring. |
| ~115.0 | C-4a | Quaternary carbon of the quinazolinone ring. |
| ~114.5 | C-8 | Aromatic CH carbon of the quinazolinone ring. |
| ~110.0, ~108.0 | C-3', C-4' | Remaining furan carbons. |
| ~67.0 | C-2 | Methine carbon at the chiral center, shielded by two nitrogen atoms. |
Advanced Structural Confirmation: 2D NMR and X-Ray Crystallography
While 1D NMR provides a strong foundation, 2D NMR experiments offer definitive proof of atomic connectivity. For a molecule of this complexity, COSY, HSQC, and HMBC experiments are invaluable.
Caption: Key expected 2D NMR correlations for structure confirmation.
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COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings. We would expect to see correlations between the adjacent aromatic protons on the quinazolinone ring (H-5 with H-6, H-6 with H-7, and H-7 with H-8), confirming their sequence.[5]
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HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates protons directly to the carbons they are attached to. It would definitively link the proton signal at ~5.80 ppm to the carbon signal at ~67.0 ppm, confirming the H-2/C-2 assignment.[6]
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HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for piecing together the molecular skeleton. It shows correlations between protons and carbons that are two or three bonds away. Key expected correlations would include:
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The H-2 proton (~5.80 ppm) to the carbonyl carbon C-4 (~164.0 ppm) and the quaternary carbon C-8a (~148.0 ppm).
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The N1-H proton (~6.55 ppm) to C-2 and C-8a.
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The H-5 proton (~7.60 ppm) to the carbonyl carbon C-4.[5]
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For absolute and unambiguous proof of structure, especially the three-dimensional arrangement of atoms, single-crystal X-ray crystallography is the gold standard. If a suitable single crystal of the compound can be grown, this technique provides a definitive 3D model of the molecule, confirming connectivity and stereochemistry without any ambiguity.
Conclusion
The structure elucidation of 2-(furan-2-yl)-2,3-dihydroquinazolin-4(1H)-one is a systematic process that relies on the convergent power of multiple analytical techniques. Mass spectrometry establishes the molecular formula, while IR spectroscopy confirms the presence of key functional groups. The foundational carbon-hydrogen framework is mapped out by 1D NMR, and its intricate connections are definitively established through 2D NMR experiments. Each step in this workflow provides a layer of evidence that reinforces the previous findings, culminating in a structural assignment of the highest confidence. This guide provides the strategic framework and technical details necessary for researchers to confidently characterize this and other novel chemical entities.
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